Cas no 1261916-40-8 (3-(5-Chloro-2-methoxyphenyl)phenol)

• Product Name: 3-(5-Chloro-2-methoxyphenyl)phenol
• CAS No: 1261916-40-8
• MF: C₁₃H₁₁ClO₂
• MW: 234.678242921829
• MDL: MFCD18312948
• CID: 2763258
• PubChem ID: 53218649
• Update Time: 2025-05-19

3-(5-Chloro-2-methoxyphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• AKOS017557541
• 3-(5-Chloro-2-methoxyphenyl)phenol, 95%
• MFCD18312948
• 3-(5-CHLORO-2-METHOXYPHENYL)PHENOL
• 5'-Chloro-2'-methoxy[1,1'-biphenyl]-3-ol
• 1261916-40-8
• DTXSID70683566
• 3-(5-Chloro-2-methoxyphenyl)phenol

• MDL： MFCD18312948
• Inchi： 1S/C13H11ClO2/c1-16-13-6-5-10(14)8-12(13)9-3-2-4-11(15)7-9/h2-8,15H,1H3
• InChI Key： NICBOTGWPOHQFL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1C=CC=C(C=1)O)OC

Computed Properties

• Exact Mass: 234.0447573Da
• Monoisotopic Mass: 234.0447573Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 3-(5-Chloro-2-methoxyphenyl)phenol

Introduction to 3-(5-Chloro-2-methoxyphenyl)phenol (CAS No. 1261916-40-8)

3-(5-Chloro-2-methoxyphenyl)phenol, with the chemical formula C₈H₇ClO₂ and CAS number 1261916-40-8, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both chloro and methoxy substituents on the aromatic ring makes it a versatile intermediate for the synthesis of various pharmacologically active molecules.

The structure of 3-(5-Chloro-2-methoxyphenyl)phenol features a phenolic hydroxyl group attached to a biphenyl core, where one of the benzene rings is substituted with a chloro group at the 5-position and a methoxy group at the 2-position. This specific arrangement of functional groups contributes to its reactivity and makes it a valuable building block in organic synthesis. The compound's solubility profile and stability under various conditions further enhance its utility in synthetic protocols.

In recent years, there has been growing interest in exploring the pharmacological properties of 3-(5-Chloro-2-methoxyphenyl)phenol. Research has indicated that this compound exhibits promising biological activities, particularly in the context of anti-inflammatory and antioxidant mechanisms. Studies have shown that derivatives of this molecule can interact with specific enzymatic targets, leading to modulations in cellular signaling pathways associated with inflammation and oxidative stress.

One of the most intriguing aspects of 3-(5-Chloro-2-methoxyphenyl)phenol is its role as a precursor in the synthesis of more complex pharmaceutical agents. For instance, researchers have utilized this compound to develop novel analogs with enhanced binding affinity to certain therapeutic targets. The chloro and methoxy substituents provide strategic sites for further functionalization, allowing chemists to tailor the molecule's properties for specific applications.

The synthesis of 3-(5-Chloro-2-methoxyphenyl)phenol typically involves multi-step organic reactions, starting from commercially available aromatic precursors. Common synthetic routes include halogenation, methylation, and subsequent coupling reactions to introduce the phenolic hydroxyl group. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to achieve high yields and purity levels.

Recent advancements in computational chemistry have further illuminated the potential of 3-(5-Chloro-2-methoxyphenyl)phenol. Molecular modeling studies have helped predict its interaction with biological targets, providing insights into its mechanism of action. These computational approaches are complemented by experimental validations, ensuring a robust understanding of the compound's behavior in vitro and in vivo.

The pharmaceutical industry has taken note of the promising attributes of 3-(5-Chloro-2-methoxyphenyl)phenol. Several academic and industrial groups are currently investigating its potential as a lead compound for drug discovery programs. The compound's ability to serve as a scaffold for structure-activity relationship (SAR) studies makes it an attractive candidate for developing new therapeutic agents.

In addition to its pharmaceutical applications, 3-(5-Chloro-2-methoxyphenyl)phenol has shown promise in materials science research. Its unique electronic properties make it suitable for use in organic electronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The compound's ability to undergo controlled polymerization reactions further extends its utility in this domain.

The regulatory landscape surrounding the use of 3-(5-Chloro-2-methoxyphenyl)phenol is favorable for research purposes. As it does not fall under any restricted categories, researchers can freely explore its synthetic possibilities without stringent regulatory hurdles. This freedom fosters innovation and accelerates the development of new applications.

Future research directions for 3-(5-Chloro-2-methoxyphenyl)phenol include exploring its role in drug delivery systems and nanotechnology applications. The compound's ability to form stable complexes with other molecules makes it a candidate for encapsulating bioactive agents, enhancing their delivery efficiency. Furthermore, its compatibility with various nanomaterials suggests potential uses in targeted therapies and diagnostic imaging.

In conclusion, 3-(5-Chloro-2-methoxyphenyl)phenol (CAS No. 1261916-40-8) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features, coupled with its demonstrated biological activities, make it a valuable asset in pharmaceutical research. As synthetic methodologies continue to evolve, the applications of this compound are expected to expand, contributing to advancements in medicine and materials science.